molecular formula C15H20O5S B8491375 Ethyl 2-(2-thenylidene)-4,4-diethoxyacetoacetate CAS No. 62759-95-9

Ethyl 2-(2-thenylidene)-4,4-diethoxyacetoacetate

Cat. No.: B8491375
CAS No.: 62759-95-9
M. Wt: 312.4 g/mol
InChI Key: KTVKUIDGFVUWET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(2-thenylidene)-4,4-diethoxyacetoacetate is a useful research compound. Its molecular formula is C15H20O5S and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

62759-95-9

Molecular Formula

C15H20O5S

Molecular Weight

312.4 g/mol

IUPAC Name

ethyl 4,4-diethoxy-3-oxo-2-(thiophen-2-ylmethylidene)butanoate

InChI

InChI=1S/C15H20O5S/c1-4-18-14(17)12(10-11-8-7-9-21-11)13(16)15(19-5-2)20-6-3/h7-10,15H,4-6H2,1-3H3

InChI Key

KTVKUIDGFVUWET-UHFFFAOYSA-N

Canonical SMILES

CCOC(C(=O)C(=CC1=CC=CS1)C(=O)OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of thiophene-2-carbaldehyde (2.2430 g), ethyl 4,4-diethoxyacetoacetate (4.3648 g) and piperidine (4 drops) in benzene (20 ml) was refluxed under azeotropic dehydration for 4.5 hours. After cooling, to the resultant solution was added diethyl ether, and the solution was washed with watr and dried. The solvent was removed from the reaction mixture to give oily ethyl 2-(2-thenylidene)-4,4-diethoxyacetoacetate. The mixture of the compound obtained above and ethyl 3-aminocrotonate (2.6 g) was heated in an oil bath (about 100° C.) for 7.5 hours. The resultant mixture was dissolved in diethyl ether, washed with water and dried. The solvent was removed to give brown oil (9.0 g). The oil was purified by column chromatography on silica gel with an eluent (benzene : ethyl acetate = 20:1) to give diethyl 2-methyl-4-(2-thienyl)-6-diethoxymethyl-1,4-dihydropyridine-3,5-dicarboxylate. The product was recrystallized from n-hexane to give yellowish crystals (2.2056 g), m.p. 77° to 77.5° C.
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2.243 g
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4.3648 g
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20 mL
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